Cas no 128574-89-0 ((2R)-2-acetamidobutanedioic acid)

• Product Name: (2R)-2-acetamidobutanedioic acid
• CAS No: 128574-89-0
• MF: C₆H₉NO₅
• MW: 175.139362096786
• MDL: MFCD14155957
• CID: 63953
• PubChem ID: 774916
• Update Time: 2025-06-11

(2R)-2-acetamidobutanedioic acid Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-D-aspartic acid
• Ac-D-Asp-OH
• (R)-2-amino-5-(3-(2,2,4,6,7-pentamethyl-2,3-dihydrobenzofuran-5-ylsulfonyl)guanidino)pentanoic acid
• (R)-N5-(2',2',4',6',7'-pentamethyldihydrobenzofuran-5'-sulfonyl)arginine
• (R)-N-acetylaspartic acid
• D-ARGININE(PBF)-OH
• H-D-Arg(Pbt)-OH
• N5-[[[(2,3-Dihydro-2,2,4,6,7-pentamethyl-5-benzofuranyl)sulfonyl]amino]iminomethyl]-D-ornithine
• N-Acetyl-D-asparaginsaeure
• (R)-2-(Acetylamino)butanedioic acid
• (2R)-2-acetamidobutanedioic acid
• (R)-2-Acetamidosuccinic acid
• AKOS017515692
• OTCCIMWXFLJLIA-SCSAIBSYSA-N
• D-Aspartic acid, N-acetyl-
• 128574-89-0
• Acetyl aspartic acid, D-
• 8I6G5AYN3F
• UNII-8I6G5AYN3F
• SCHEMBL848463

• MDL： MFCD14155957
• Inchi： 1S/C6H9NO5/c1-3(8)7-4(6(11)12)2-5(9)10/h4H,2H2,1H3,(H,7,8)(H,9,10)(H,11,12)/t4-/m1/s1
• InChI Key： OTCCIMWXFLJLIA-SCSAIBSYSA-N
• SMILES： OC([C@@H](CC(=O)O)NC(C)=O)=O

Computed Properties

• Exact Mass: 175.04807
• Monoisotopic Mass: 175.04807239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.422
• Boiling Point: 425.3 °C at 760 mmHg
• Flash Point: 425.3 °C at 760 mmHg
• Refractive Index: 1.505
• PSA: 103.7
• LogP: -0.10930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-acetamidobutanedioic acid

Recent Advances in the Study of (2R)-2-acetamidobutanedioic acid (CAS: 128574-89-0): A Comprehensive Research Brief

In recent years, (2R)-2-acetamidobutanedioic acid (CAS: 128574-89-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its chiral properties and potential therapeutic applications, has been the subject of numerous studies aimed at elucidating its biochemical mechanisms and exploring its utility in drug development. The following brief synthesizes the latest findings related to this molecule, providing a concise yet comprehensive overview for professionals in the field.

One of the key areas of interest surrounding (2R)-2-acetamidobutanedioic acid is its role as a precursor or intermediate in the synthesis of more complex bioactive molecules. Recent studies have demonstrated its efficacy in facilitating stereoselective reactions, which are crucial for the production of enantiomerically pure pharmaceuticals. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the asymmetric synthesis of novel GABAergic analogs, showcasing its versatility in medicinal chemistry applications.

Another significant development involves the exploration of (2R)-2-acetamidobutanedioic acid's potential as a therapeutic agent itself. Preliminary in vitro and in vivo studies have suggested that this compound may exhibit neuroprotective properties, particularly in models of neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have hypothesized that its mechanism of action may involve modulation of glutamate receptors or enhancement of cellular antioxidant defenses, though further mechanistic studies are required to confirm these pathways.

From a pharmacological perspective, recent pharmacokinetic studies have provided valuable insights into the absorption, distribution, metabolism, and excretion (ADME) profiles of (2R)-2-acetamidobutanedioic acid. These studies, conducted across various animal models, have indicated favorable bioavailability and tissue penetration characteristics, making it a promising candidate for further drug development. However, challenges remain in optimizing its metabolic stability and minimizing potential off-target effects.

On the analytical chemistry front, advancements in chromatographic and spectroscopic techniques have enabled more precise characterization and quantification of (2R)-2-acetamidobutanedioic acid in complex matrices. A 2024 study demonstrated the successful application of chiral HPLC coupled with mass spectrometry for the sensitive detection of this compound in biological samples, opening new possibilities for pharmacokinetic and pharmacodynamic studies.

Looking forward, the research community continues to explore novel synthetic routes for (2R)-2-acetamidobutanedioic acid that could improve yield, purity, and cost-effectiveness. Recent work in biocatalysis and green chemistry approaches has shown particular promise in this regard. Additionally, ongoing structure-activity relationship (SAR) studies aim to identify derivatives of this compound with enhanced pharmacological properties and reduced toxicity profiles.

In conclusion, (2R)-2-acetamidobutanedioic acid (CAS: 128574-89-0) represents a molecule of growing importance in chemical biology and pharmaceutical research. Its dual role as both a valuable synthetic intermediate and a potential therapeutic agent makes it a focus of diverse research efforts. As our understanding of its properties and applications continues to expand, this compound is likely to play an increasingly significant role in the development of new pharmaceutical interventions and biochemical tools.